2,5-Dichloropyrazine

• IUPAC Name: 2,5-dichloropyrazine
• InChI: InChI=1S/C4H2Cl2N2/c5-3-1-7-4(6)2-8-3/h1-2H
• InChI Key: JVSDZAGCHKCSGR-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N=CC(=N1)Cl)Cl
• Molecular Formula: C4H2Cl2N2
• DSSTOX Substance ID: DTXSID40319709
• Molecular Weight: 148.98 g/mol
• CAS No.: 19745-07-4

Description

2,5-Dichloropyrazine is a useful research compound. Its molecular formula is C4H2Cl2N2 and its molecular weight is 148.98 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 349788. The United Nations designated GHS hazard class pictogram is Corrosive;Irritant, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Regioselective Nucleophilic Aromatic Substitution Reactions

A study by Scales et al. (2013) investigated the regioselectivity in the nucleophilic aromatic substitution reactions of 3,5-dichloropyrazines. They found variations in regioselectivity depending on the substituent at the 2-position of the pyrazine ring. Electron-withdrawing groups (EWGs) led to nucleophilic attacks at the 5-position, whereas electron-donating groups (EDGs) favored attacks at the 3-position. This study provides insights into the reactivity of dichloropyrazines, including 2,5-dichloropyrazine (Scales et al., 2013).

Synthesis of Anticancer Drug Intermediates

Zhang et al. (2019) described the synthesis of 3,8-dichloro-[1,2,4]triazolo[4,3-a]pyrazine from 2,3-dichloropyrazine. This compound serves as an intermediate in the synthesis of small molecule anticancer drugs. The synthesis involved substitution, acylation, cyclization, and chlorination reactions (Zhang et al., 2019).

DNA Binding and Antimicrobial Properties

Mech-Warda et al. (2022) explored the physicochemical, cytotoxic, and DNA-binding properties of chlorohydrazinopyrazine derivatives. They found that 2-chloro-3-hydrazinopyrazine showed high affinity to DNA and was non-toxic to human dermal keratinocytes. These findings suggest potential clinical applications of such compounds (Mech-Warda et al., 2022).

Purity Determination for Quality Control

Li Zhe (2013) developed a method for determining the purity of 2,6-dichloropyrazine using gas chromatography, highlighting the importance of quality control in the manufacturing and use of dichloropyrazines (Li Zhe, 2013).

Synthesis of Nucleoside Analogues

Modha et al. (2011) reported an improved methodology for synthesizing asymmetrically substituted pyrazines, which led to the creation of several nucleoside analogues with the pyrazine core. This advancement in synthetic techniques could facilitate the development of new compounds for various biomedical applications (Modha et al., 2011).

Tele-Substitution Mechanisms

Torr et al. (2006) studied the reaction of dichloropyrazines with dithiane anions, providing insights into the mechanisms of tele-substitution reactions. This research contributes to a better understanding of the chemical reactivity of dichloropyrazines (Torr et al., 2006).

Customer Q & A

Q1: What are some of the synthetic routes to obtain 2,5-dihydroxypyrazines using 2,5-dichloropyrazine as a starting material?

A1: this compound can be used as a precursor to synthesize 2,5-dihydroxypyrazines through a multi-step process. [] First, this compound is converted to a this compound 1,4-dioxide intermediate. This intermediate can then be further transformed into 3,6-dialkyl-2,5-dihydroxypyrazine 1,4-dioxides. Finally, 3,6-dialkyl-1,4-dihydroxy-2,5-dioxopiperazines can be obtained. [] These reactions highlight the versatility of this compound as a starting material for the synthesis of more complex pyrazine derivatives.

Q2: How does the presence of chlorine atoms in this compound influence its reactivity compared to unsubstituted pyrazine?

A2: The two chlorine atoms in this compound significantly impact its reactivity. They act as electron-withdrawing groups, making the pyrazine ring more susceptible to nucleophilic aromatic substitution reactions. This property is evident in the reaction of this compound with sodium thiobenzylate, leading to the displacement of a chlorine atom and the formation of 5-benzylthio-1,2-dihydro-2-oxopyrazine 4-oxide. [] In contrast, unsubstituted pyrazine would be less reactive towards such nucleophilic substitutions.

Q3: Has this compound been investigated in the context of anion-π interactions?

A3: Yes, this compound has been studied for its potential to engage in anion-π interactions. [] Computational studies employing MP2/6-31++G** level of theory were conducted to explore the interactions of this compound with anions. These studies provided insights into the energetic, charge transfer, and aromatic aspects associated with such interactions. [] The small quadrupole moment of this compound contributes to its ability to favorably interact with anions.

Q4: Are there any reported reactions involving the nitrogen atoms of the pyrazine ring in this compound?

A4: Yes, the nitrogen atoms in this compound can participate in reactions. For instance, reacting this compound with sodium azide leads to the formation of 2-azido-5-chloropyrazines. [] This reaction demonstrates the potential for modifying this compound by introducing different substituents at the nitrogen atoms, which could lead to the development of new derivatives with potentially different properties.

Q5: What are some of the challenges associated with the synthesis and handling of diazidopyrazines derived from 2,3-dichloropyrazine?

A5: The synthesis of diazidopyrazines from 2,3-dichloropyrazine, an isomer of this compound, presents safety concerns. [] Diazidopyrazines are known to be thermally unstable and can decompose violently upon heating, potentially forming hazardous byproducts. Therefore, special precautions and controlled conditions are essential when working with these compounds to mitigate risks associated with their handling and storage.